Cas no 2098087-29-5 (methyl 2-(4-(pyridin-3-yl)-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-(4-(pyridin-3-yl)-1H-pyrazol-1-yl)propanoate
• CAS No: 2098087-29-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5726151
• PubChem ID: 121213950
• Update Time: 2025-11-01

methyl 2-(4-(pyridin-3-yl)-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS026724426
• methyl 2-(4-pyridin-3-ylpyrazol-1-yl)propanoate
• starbld0036962
• methyl 2-(4-(pyridin-3-yl)-1H-pyrazol-1-yl)propanoate
• 2098087-29-5
• F2198-5743

• Inchi： 1S/C12H13N3O2/c1-9(12(16)17-2)15-8-11(7-14-15)10-4-3-5-13-6-10/h3-9H,1-2H3
• InChI Key： WFXAXNCXNNFDGB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)N1C=C(C2C=NC=CC=2)C=N1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57Ų

Additional information on methyl 2-(4-(pyridin-3-yl)-1H-pyrazol-1-yl)propanoate

Methyl 2-(4-(pyridin-3-yl)-1H-pyrazol-1-yl)propanoate (CAS No. 2098087-29-5): A Comprehensive Overview

Methyl 2-(4-(pyridin-3-yl)-1H-pyrazol-1-yl)propanoate, identified by its CAS number 2098087-29-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural motif, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The compound's structure consists of a propanoate ester linked to a pyrazole ring, which is further substituted with a pyridine moiety. This particular arrangement of heterocyclic rings suggests a high degree of molecular complexity, which can be leveraged to modulate specific biological targets. The presence of both pyridine and pyrazole functionalities makes this molecule a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of dual-action compounds that can simultaneously interact with multiple targets. Methyl 2-(4-(pyridin-3-yl)-1H-pyrazol-1-yl)propanoate fits well into this category, as its structural features allow it to engage with various enzymes and receptors. This property is particularly valuable in the context of treating complex diseases that involve multiple pathological pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and autoimmune disorders. The pyrazole ring is known to exhibit anti-inflammatory properties, while the pyridine moiety can interact with adrenergic receptors, leading to a synergistic effect. Preclinical studies have suggested that derivatives of this compound may have a significant impact on reducing inflammation and modulating immune responses.

Furthermore, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development. The propanoate ester group enhances lipophilicity, facilitating better penetration into the brain. This feature is particularly relevant for treating neurological disorders such as Alzheimer's disease and Parkinson's disease, where targeting brain-specific pathways is crucial.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction modes of Methyl 2-(4-(pyridin-3-yl)-1H-pyrazol-1-yl)propanoate with various biological targets. Molecular docking studies have revealed that this compound can effectively bind to enzymes involved in metabolic pathways and signal transduction cascades. These findings provide a strong foundation for designing more potent and selective derivatives.

The synthesis of Methyl 2-(4-(pyridin-3-yl)-1H-pyrazol-1-yl)propanoate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as multi-component reactions and transition-metal-catalyzed coupling reactions have enabled chemists to streamline the synthesis process and improve yields.

In conclusion, Methyl 2-(4-(pyridin-3-yl)-1H-pyrazol-1-yl)propanoate (CAS No. 2098087-29-5) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery, particularly in the treatment of inflammatory diseases and neurological disorders. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a crucial role in the development of next-generation therapeutics.